2-(2,4-dichloroanilino)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(2,4-dichloroanilino)isoindole-1,3-dione
• InChI: InChI=1S/C14H8Cl2N2O2/c15-8-5-6-12(11(16)7-8)17-18-13(19)9-3-1-2-4-10(9)14(18)20/h1-7,17H
• InChI Key: ROGGDKGWFBJEND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N2O2
• Molecular Weight: 307.1 g/mol

Description

The compound “2-(2,4-dichloroanilino)-1H-isoindole-1,3(2H)-dione” is a derivative of 2,4-Dichloroaniline. 2,4-Dichloroaniline is a chemical compound which consists of an aniline ring substituted with two chlorine atoms.

Synthesis Analysis

The synthesis of 2,4-Dichloroaniline, a component of the compound , can be achieved from 2,4-dichloronitrobenzene. The process involves feeding 2,4-dichloronitrobenzene, solvent, and catalysts into a reaction kettle, and then introducing hydrogen into the kettle for 6 to 16 hours at 20 to 100 degrees Celsius at 3 to 30MPa while stirring. Another method involves the chlorination of Aniline and Methyl Carbanilate by N-Chlorosuccinimide.

Molecular Structure Analysis

The molecular structure of 2,4-Dichloroaniline, a component of the compound , is C6H5Cl2N. It has an average mass of 162.017 Da and a Monoisotopic mass of 160.979904 Da.

Chemical Reactions Analysis

In terms of chemical reactions, 2,4-Dichloroaniline, a component of the compound , can undergo various reactions. For instance, it can be used in the synthesis of new pyrimidine derivatives using organolithium reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2,4-Dichloroaniline, a component of the compound , include a molecular formula of C6H5Cl2N, an average mass of 162.017 Da, and a Monoisotopic mass of 160.979904 Da.

Scientific Research Applications

Anti-Inflammatory Applications

Pyrimidines are known to have anti-inflammatory effects. They inhibit the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins.

Antimicrobial Applications

Diazines, which include pyrimidines, are reported to have antimicrobial properties.

Anticancer Applications

Pyrimidines have been used in the treatment of myeloid leukemia. For example, imatinib, Dasatinib and nilotinib are pyrimidine-based drugs and well established treatments for leukemia.

Antifungal Applications

Pyrimidines have been reported to have antifungal properties.

Antiparasitic Applications

Pyrimidines have been reported to have antiparasitic properties.

Cardiovascular Applications

Pyrimidines have been used as cardiovascular agents and antihypertensives.

Safety And Hazards

2,4-Dichloroaniline, a component of the compound , is classified as hazardous. It is toxic if swallowed, in contact with skin, or if inhaled. It is also harmful to aquatic life with long-lasting effects.